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Compound of Interest

Compound Name: Phenethyl lactate

CAS No.: 155449-46-0

Cat. No.: B120143

Get Quote

Technical Monograph for Drug Development & Application Scientists

Executive Summary
Phenethyl lactate (CAS 10138-63-3) is the ester conjugate of 2-phenylethanol and lactic acid.

While widely recognized in the flavor and fragrance industry for its organoleptic profile (sweet,

fruit, rose-like), its utility in drug development lies in its potential as a prodrug moiety and its

metabolic fate. This guide distinguishes Phenethyl lactate from its structural analog,

Phenyllactic acid (PLA), and analyzes its physicochemical stability, enzymatic hydrolysis

pathways, and synthesis protocols.

Part 1: Molecular Architecture & Stereochemistry
Chemical Identity

IUPAC Name: 2-Phenylethyl 2-hydroxypropanoate

CAS Number: 10138-63-3 (Racemic); 155449-46-0 (General)

Molecular Formula:
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Molecular Weight: 194.23 g/mol

SMILES:CC(C(=O)OCCC1=CC=CC=C1)O

Structural Analysis
Phenethyl lactate possesses a chiral center at the alpha-carbon of the lactate moiety.

Chirality: The compound exists as two enantiomers: (R)-Phenethyl lactate and (S)-

Phenethyl lactate.

Natural Occurrence: Fermentation processes (e.g., in wines) typically yield the (R)-

enantiomer due to the specificity of microbial lactate dehydrogenases.

Synthetic Production: Chemical esterification yields a racemic mixture unless chiral

starting materials (L-Lactic acid) are employed.

Moiety Composition:

Acyl Group: Lactyl (derived from Lactic acid) – Hydrophilic, small steric bulk.

Alkoxy Group: Phenethoxy (derived from Phenethyl alcohol) – Lipophilic, aromatic, large

steric bulk.

Critical Distinction: Phenethyl Lactate vs. Phenyllactic
Acid
A common error in literature review is conflating Phenethyl lactate with Phenyllactic acid

(PLA). They are distinct chemical entities with different biological activities.

Phenethyl Lactate: Ester. Hydrolyzes to Phenethyl Alcohol + Lactic Acid. Primarily a

flavor/fragrance/prodrug.

Phenyllactic Acid (PLA): Carboxylic acid (

).[1] A potent antimicrobial metabolite produced by Lactic Acid Bacteria (LAB).[2][3][4]

DOT Diagram 1: Structural Comparison

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b120143/docs?utm_src=pdf-body#phenethyl-lactate-chemical-architecture-properties-and-biological-interface
https://www.benchchem.com/product/b120143/docs?utm_src=pdf-body#phenethyl-lactate-chemical-architecture-properties-and-biological-interface
https://www.benchchem.com/product/b120143/docs?utm_src=pdf-body#phenethyl-lactate-chemical-architecture-properties-and-biological-interface
https://www.benchchem.com/product/b120143/docs?utm_src=pdf-body#phenethyl-lactate-chemical-architecture-properties-and-biological-interface
https://www.benchchem.com/product/b120143/docs?utm_src=pdf-body#phenethyl-lactate-chemical-architecture-properties-and-biological-interface
https://www.benchchem.com/product/b120143/docs?utm_src=pdf-body#phenethyl-lactate-chemical-architecture-properties-and-biological-interface
https://medcraveonline.com/JBMOA/phenyllactic-acid-a-potential-aantimicrobial-compound-in-lactic-acid-bacteria.html
https://pubmed.ncbi.nlm.nih.gov/24229396/
https://www.mdpi.com/1420-3049/30/8/1738
https://www.researchgate.net/publication/309696243_Phenyllactic_Acid_A_Potential_Antimicrobial_Compound_in_Lactic_acid_Bacteria
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Molecule

Distinct Analog (Often Confused)

Phenethyl Lactate
(C11H14O3)
Ester Linkage

Phenyllactic Acid
(C9H10O3)

Carboxylic Acid

Distinct Chemical Entities
(Not Interconvertible by simple hydrolysis)

Click to download full resolution via product page

Caption: Structural distinction between Phenethyl Lactate (Ester) and Phenyllactic Acid

(Antimicrobial Acid).

Part 2: Physicochemical Profile[6]
The physicochemical properties of phenethyl lactate dictate its behavior in formulation and

biological systems.
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Property Value / Characteristic Relevance to Application

Physical State Colorless to pale yellow liquid
Ease of handling in liquid

formulations.

Boiling Point 298–300 °C (at 760 mmHg)
High thermal stability; suitable

for heat-processed matrices.

Density 1.092 – 1.102 g/cm³ Slightly denser than water.[5]

LogP (Octanol/Water) ~1.77 (Estimated)

Moderate lipophilicity.

Permeates biological

membranes better than lactic

acid alone.

Solubility (Water) ~7.5 g/L (at 25 °C)

Limited water solubility;

requires co-solvents (Ethanol,

PG) for high-concentration

aqueous delivery.

Solubility (Organic) Soluble in Ethanol, Oils
Excellent for lipid-based drug

delivery systems (LBDDS).

Refractive Index 1.528 – 1.538
Quality control parameter for

purity verification.[5]

Part 3: Synthesis & Manufacturing Protocols
Chemical Synthesis (Fisher Esterification)
The traditional route involves the acid-catalyzed condensation of lactic acid and phenethyl

alcohol.

Catalyst: Sulfuric acid (

) or p-Toluenesulfonic acid (pTSA).

Conditions: Reflux with a Dean-Stark trap to remove water and drive equilibrium.

Drawback: High temperature can lead to racemization and polymerization of lactic acid

(lactide formation).
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Enzymatic Synthesis (Green Chemistry)
For pharmaceutical applications requiring high optical purity, lipase-catalyzed transesterification

is the gold standard.

Protocol: Lipase-Catalyzed Synthesis

Reagents: Ethyl Lactate (Acyl donor) + 2-Phenylethanol (Acyl acceptor).

Catalyst: Immobilized Lipase B from Candida antarctica (e.g., Novozym 435).

Solvent System: Solvent-free or n-Hexane (to minimize water activity).

Conditions: 50°C, 24 hours, gentle agitation.

Mechanism: The lipase preferentially acylates the alcohol, releasing ethanol as a byproduct.

Purification: Filtration of immobilized enzyme (reusable) followed by vacuum distillation.

DOT Diagram 2: Enzymatic Synthesis Workflow

Substrates:
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Caption: Green synthesis pathway using Candida antarctica Lipase B (CAL-B) for high-purity

production.

Part 4: Reactivity, Metabolism & Hydrolysis
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Understanding the metabolic stability of phenethyl lactate is crucial for its use as a prodrug or

bioactive delivery system.

Metabolic Pathway: The Carboxylesterase (CES) System
Upon ingestion or systemic absorption, phenethyl lactate acts as a substrate for mammalian

Carboxylesterases (CES).

Enzyme Specificity: Research into CES structure-activity relationships (SAR) indicates that

CES2 (predominant in the intestine and kidney) prefers substrates with a large alcohol group

and small acyl group.

Substrate: Phenethyl lactate (Large Phenethyl alcohol + Small Lactate).

Prediction: Phenethyl lactate is likely hydrolyzed efficiently by CES2 in the intestinal tract,

rather than CES1 in the liver.

Hydrolysis Products:

Lactic Acid: Physiological metabolite, antimicrobial, pH modulator.

2-Phenylethanol: Antimicrobial alcohol (rose scent), mild sedative properties.

Hydrolysis Kinetics
Neutral pH: Relatively stable.

Alkaline pH: Rapid saponification.

Enzymatic: Fast hydrolysis

min in plasma/intestinal homogenates due to esterase abundance.

DOT Diagram 3: Metabolic Hydrolysis Pathway
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Caption: Metabolic fate of Phenethyl Lactate via Carboxylesterase 2 (CES2) hydrolysis.

Part 5: Biological Interface & Applications
Antimicrobial Activity (Prodrug Mechanism)
Unlike Phenyllactic acid (PLA) which is directly active, Phenethyl lactate functions as a

prodrug.

Mechanism: It is lipophilic, allowing it to penetrate microbial cell membranes more effectively

than free lactic acid. Once inside the cell, non-specific esterases hydrolyze it, releasing:

Intracellular Lactic Acid: Drops cytoplasmic pH, disrupting metabolic functions.

Intracellular Phenylethanol: Disrupts cell membrane integrity and inhibits DNA synthesis.

Efficacy: Effective against Listeria monocytogenes and Staphylococcus aureus when used in

systems where hydrolysis is triggered.
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Sensory & Flavor Applications
FEMA GRAS: Confirmed safe as a flavor ingredient (FEMA #3690).

Profile: Sweet, honey-like, floral (rose), with mild fruity undertones.

Use Levels: 1–10 ppm in beverages; up to 50 ppm in baked goods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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